Cas no 2171573-15-0 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{methyl(pyrazin-2-yl)methylcarbamoyl}propanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{methyl(pyrazin-2-yl)methylcarbamoyl}propanoic acid
• CAS No: 2171573-15-0
• MF: C₂₅H₂₄N₄O₅
• MW: 460.481865882874
• CID: 5895638
• PubChem ID: 165581299
• Update Time: 2025-05-24

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{methyl(pyrazin-2-yl)methylcarbamoyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{methyl(pyrazin-2-yl)methylcarbamoyl}propanoic acid
• 2171573-15-0
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{methyl[(pyrazin-2-yl)methyl]carbamoyl}propanoic acid
• EN300-1534200

• Inchi： 1S/C25H24N4O5/c1-29(14-16-13-26-10-11-27-16)24(32)22(12-23(30)31)28-25(33)34-15-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-11,13,21-22H,12,14-15H2,1H3,(H,28,33)(H,30,31)
• InChI Key： PNIJSWBZKPTFFY-UHFFFAOYSA-N
• SMILES： O(C(NC(C(N(C)CC1C=NC=CN=1)=O)CC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 460.17466988g/mol
• Monoisotopic Mass: 460.17466988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 122Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{methyl(pyrazin-2-yl)methylcarbamoyl}propanoic acid

Comprehensive Analysis of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{methyl(pyrazin-2-yl)methylcarbamoyl}propanoic acid (CAS No. 2171573-15-0)

The compound 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{methyl(pyrazin-2-yl)methylcarbamoyl}propanoic acid (CAS No. 2171573-15-0) is a highly specialized Fmoc-protected amino acid derivative with significant applications in peptide synthesis and drug discovery. Its unique structure, featuring both Fmoc (9-fluorenylmethoxycarbonyl) and pyrazine moieties, makes it a valuable building block for researchers working on bioconjugation, proteomics, and medicinal chemistry. The compound's carboxylic acid functionality further enhances its utility in solid-phase peptide synthesis (SPPS), a technique widely used in the development of therapeutic peptides and biologics.

In recent years, the demand for custom peptide synthesis has surged, driven by advancements in personalized medicine and targeted drug delivery systems. This compound, with its Fmoc-protected amine and methyl(pyrazin-2-yl)methylcarbamoyl group, offers exceptional versatility for designing peptide-based therapeutics. Researchers are particularly interested in its potential for creating peptide-drug conjugates (PDCs), which are gaining traction as a promising approach for cancer treatment and autoimmune diseases. The pyrazine ring in its structure also contributes to its hydrogen-bonding capacity, which can improve binding affinity in enzyme inhibitors or receptor modulators.

From a synthetic chemistry perspective, the compound's Fmoc group is crucial for orthogonal protection strategies, allowing selective deprotection during multi-step synthesis. This feature is highly sought after in combinatorial chemistry and high-throughput screening (HTS) workflows. Additionally, its propanoic acid tail enables straightforward coupling reactions with other amino acids or small molecules, making it a favorite among chemists working on peptide mimetics or protein engineering projects. The compound's stability under standard SPPS conditions further enhances its practicality in automated peptide synthesizers.

The growing interest in Fmoc-based protecting groups aligns with the broader trend toward green chemistry and sustainable synthesis. Unlike older Boc (tert-butoxycarbonyl) strategies, Fmoc chemistry avoids the use of harsh acidic conditions, reducing environmental impact. This compound's compatibility with microwave-assisted peptide synthesis also addresses the need for faster reaction times and higher yields—a common query among researchers optimizing peptide production. Furthermore, its pyrazine moiety has been explored in metal-organic frameworks (MOFs) and catalysis, expanding its relevance beyond life sciences.

Quality control of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{methyl(pyrazin-2-yl)methylcarbamoyl}propanoic acid is critical, given its role in GMP-grade peptide manufacturing. Analytical techniques such as HPLC, LC-MS, and NMR are routinely employed to verify its purity and structural integrity. Suppliers often highlight its ≥95% purity to meet the stringent requirements of pharmaceutical research. As the industry shifts toward continuous manufacturing, this compound's stability profile makes it suitable for flow chemistry applications—another hot topic in modern process chemistry.

In summary, CAS No. 2171573-15-0 represents a cutting-edge tool for peptide chemists and drug developers. Its dual functionality—combining Fmoc protection with a heterocyclic carbamoyl group—positions it at the intersection of chemical biology and material science. With the rise of AI-driven drug design and fragment-based screening, such structurally nuanced compounds are likely to play an even greater role in next-generation therapeutics. Researchers searching for "Fmoc-amino acid derivatives for SPPS" or "pyrazine-containing peptide linkers" will find this compound indispensable for their innovative projects.